N-{[(4-bromo-2,6-dimethylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(4-bromo-2,6-dimethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15BrN2OS/c1-10-8-13(17)9-11(2)14(10)18-16(21)19-15(20)12-6-4-3-5-7-12/h3-9H,1-2H3,(H2,18,19,20,21)
• InChI Key: CDZXGBXCDZHYSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=S)NC(=O)C2=CC=CC=C2)C)Br
• Molecular Formula: C16H15BrN2OS
• DSSTOX Substance ID: DTXSID80367648
• Molecular Weight: 363.3 g/mol
• CAS RN: 6396-72-1

Description

N-{[(4-bromo-2,6-dimethylphenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BDCB and has a molecular formula of C15H13BrN2OS.

Mechanism of Action

The mechanism of action of N-{[(4-bromo-2,6-dimethylphenyl)amino]carbonothioyl}benzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This inhibition leads to cell cycle arrest and subsequent apoptosis in cancer cells.
Biochemical and Physiological Effects:
BDCB has been found to induce apoptosis in cancer cells by activating various apoptotic pathways. This compound also exhibits anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[(4-bromo-2,6-dimethylphenyl)amino]carbonothioyl}benzamide in lab experiments include its high potency and specificity towards cancer cells. However, the limitations of using this compound include its low solubility and stability, which may affect its efficacy in certain experimental conditions.

Future Directions

There are several future directions for the research on N-{[(4-bromo-2,6-dimethylphenyl)amino]carbonothioyl}benzamide. One potential direction is the development of more stable and soluble analogs of BDCB that exhibit higher efficacy and specificity towards cancer cells. Another direction is the investigation of the potential applications of BDCB in the treatment of other diseases such as inflammatory disorders and neurodegenerative diseases. Additionally, the use of BDCB in combination with other anticancer agents may also be explored to enhance its therapeutic potential.

Synthesis Methods

The synthesis of N-{[(4-bromo-2,6-dimethylphenyl)amino]carbonothioyl}benzamide involves the reaction of 4-bromo-2,6-dimethylaniline with carbon disulfide and benzoyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide, and the resulting product is purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

N-{[(4-bromo-2,6-dimethylphenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, BDCB has been found to exhibit potent anticancer activity against various cancer cell lines.